Cas no 53553-15-4 (methyl 3-amino-2-chlorobenzoate Hydrochloride)
53553-15-4 structure
Product Name:methyl 3-amino-2-chlorobenzoate Hydrochloride
CAS No:53553-15-4
MF:C8H9Cl2NO2
MW:222.068560361862
MDL:MFCD28954412
CID:1583870
PubChem ID:20506122
Update Time:2025-04-21
methyl 3-amino-2-chlorobenzoate Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-amino-2-chloro-, methyl ester, hydrochloride
- methyl 3-amino-2-chlorobenzoate;hydrochloride
- EN300-221225
- methyl3-amino-2-chlorobenzoatehydrochloride
- 53553-15-4
- Z2205958813
- methyl 3-amino-2-chlorobenzoate hydrochloride
- SCHEMBL11177172
- methyl 3-amino-2-chlorobenzoate Hydrochloride
-
- MDL: MFCD28954412
- Inchi: 1S/C8H8ClNO2.ClH/c1-12-8(11)5-3-2-4-6(10)7(5)9;/h2-4H,10H2,1H3;1H
- InChI Key: QTECUMBUQUXCIO-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=CC=1C(=O)OC)N.Cl
Computed Properties
- Exact Mass: 221.00117
- Monoisotopic Mass: 221.0010339g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.32
methyl 3-amino-2-chlorobenzoate Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M289330-10mg |
methyl 3-amino-2-chlorobenzoate Hydrochloride |
53553-15-4 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M289330-50mg |
methyl 3-amino-2-chlorobenzoate Hydrochloride |
53553-15-4 | 50mg |
$ 185.00 | 2022-06-04 | ||
| TRC | M289330-100mg |
methyl 3-amino-2-chlorobenzoate Hydrochloride |
53553-15-4 | 100mg |
$ 275.00 | 2022-06-04 | ||
| A2B Chem LLC | AV74032-50mg |
methyl 3-amino-2-chlorobenzoate hydrochloride |
53553-15-4 | 94% | 50mg |
$123.00 | 2024-04-19 | |
| A2B Chem LLC | AV74032-100mg |
methyl 3-amino-2-chlorobenzoate hydrochloride |
53553-15-4 | 94% | 100mg |
$165.00 | 2024-04-19 | |
| A2B Chem LLC | AV74032-250mg |
methyl 3-amino-2-chlorobenzoate hydrochloride |
53553-15-4 | 94% | 250mg |
$220.00 | 2024-04-19 | |
| A2B Chem LLC | AV74032-500mg |
methyl 3-amino-2-chlorobenzoate hydrochloride |
53553-15-4 | 94% | 500mg |
$327.00 | 2024-04-19 | |
| A2B Chem LLC | AV74032-1g |
methyl 3-amino-2-chlorobenzoate hydrochloride |
53553-15-4 | 94% | 1g |
$409.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2037027-1g |
Methyl 3-amino-2-chlorobenzoate hydrochloride |
53553-15-4 | 1g |
¥5608.00 | 2024-05-09 | ||
| A2B Chem LLC | AV74032-2.5g |
methyl 3-amino-2-chlorobenzoate hydrochloride |
53553-15-4 | 94% | 2.5g |
$658.00 | 2024-04-19 |
methyl 3-amino-2-chlorobenzoate Hydrochloride Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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